Cas no 944663-31-4 (4-(1H-tetrazol-1-yl)-1,2-benzenediamine)

4-(1H-Tetrazol-1-yl)-1,2-benzenediamine is a heterocyclic aromatic compound featuring a tetrazole moiety linked to a benzene diamine core. This structure imparts unique reactivity, making it valuable in pharmaceutical and agrochemical synthesis, particularly as a versatile intermediate for constructing tetrazole-containing scaffolds. The presence of both amino and tetrazole groups enhances its utility in nucleophilic substitution and coordination chemistry. Its stability under mild conditions and compatibility with diverse reaction environments further underscore its applicability in medicinal chemistry and material science. The compound’s well-defined properties facilitate precise functionalization, supporting the development of targeted bioactive molecules and advanced polymeric materials.

4-(1H-tetrazol-1-yl)-1,2-benzenediamine structure

944663-31-4 structure

Product Name:4-(1H-tetrazol-1-yl)-1,2-benzenediamine

CAS No:944663-31-4

MF:C₇H₈N₆

MW:176.178619384766

MDL:MFCD07432852

CID:873086

PubChem ID:4771135

Update Time:2025-10-19

4-(1H-tetrazol-1-yl)-1,2-benzenediamine Chemical and Physical Properties

Names and Identifiers

- 4-(tetrazol-1-yl)benzene-1,2-diamine
- 4-(1H-TETRAZOL-1-YL)-1,2-BENZENEDIAMINE
- 4-(1H-tetrazol-1-yl)-1,2-benzenediamine(SALTDATA: FREE)
- 4-(1H-tetrazol-1-yl)benzene-1,2-diamine
- 944663-31-4
- FT-0715976
- DTXSID00406402
- SCHEMBL24769728
- AKOS002344370
- MFCD07432852
- 4-(1H-1,2,3,4-tetrazol-1-yl)benzene-1,2-diamine
- BS-36400
- 4-(1H-tetrazol-1-yl)-1,2-benzenediamine
- MDL： MFCD07432852
- Inchi： 1S/C7H8N6/c8-6-2-1-5(3-7(6)9)13-4-10-11-12-13/h1-4H,8-9H2
- InChI Key： GVEGLPUNQUIOEO-UHFFFAOYSA-N
- SMILES： N1(C=NN=N1)C1=CC=C(C(=C1)N)N

Computed Properties

Exact Mass: 176.08100
Monoisotopic Mass: 176.08104428g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 95.6Å²

Experimental Properties

Density: 1.7±0.1 g/cm3
Boiling Point: 449.6±55.0 °C at 760 mmHg
Flash Point: 225.7±31.5 °C
PSA: 95.64000
LogP: 0.98910
Vapor Pressure: 0.0±1.1 mmHg at 25°C

4-(1H-tetrazol-1-yl)-1,2-benzenediamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-(1H-tetrazol-1-yl)-1,2-benzenediamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H955465-100mg	4-(1H-tetrazol-1-yl)-1,2-benzenediamine	944663-31-4		100mg	$ 70.00	2022-06-04
TRC	H955465-500mg	4-(1H-tetrazol-1-yl)-1,2-benzenediamine	944663-31-4		500mg	$ 230.00	2022-06-04
TRC	H955465-1g	4-(1H-tetrazol-1-yl)-1,2-benzenediamine	944663-31-4		1g	$ 340.00	2022-06-04
abcr	AB267311-1 g	4-(1H-Tetrazol-1-yl)-1,2-benzenediamine; 95%	944663-31-4		1 g	€179.70	2023-07-20
eNovation Chemicals LLC	Y1262941-1g	4-(1H-TETRAZOL-1-YL)-1,2-BENZENEDIAMINE	944663-31-4	95%	1g	$150	2023-09-04
abcr	AB267311-1g	4-(1H-Tetrazol-1-yl)-1,2-benzenediamine, 95%; .	944663-31-4	95%	1g	€230.10	2025-02-19
1PlusChem	1P006BGX-1g	4-(1H-TETRAZOL-1-YL)-1,2-BENZENEDIAMINE	944663-31-4	95%	1g	$101.00	2023-12-15
A2B Chem LLC	AC94001-1g	4-(1H-TETRAZOL-1-YL)-1,2-BENZENEDIAMINE	944663-31-4	95%	1g	$193.00	2024-07-18
A2B Chem LLC	AC94001-250mg	4-(1H-TETRAZOL-1-YL)-1,2-BENZENEDIAMINE	944663-31-4	95%	250mg	$115.00	2024-07-18
1PlusChem	1P006BGX-250mg	4-(1H-tetrazol-1-yl)-1,2-benzenediamine	944663-31-4	95%	250mg	$115.00	2025-02-21